Cas no 2228436-13-1 (2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228436-13-1
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 6259310
• PubChem ID: 165794588
• Update Time: 2025-05-20

2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine
• 2228436-13-1
• EN300-1959160

• Inchi： 1S/C8H9BrF2N2/c1-8(12,7(10)11)6-5(9)3-2-4-13-6/h2-4,7H,12H2,1H3
• InChI Key： IPDMUVGVTAPNIT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C)(C(F)F)N

Computed Properties

• Exact Mass: 249.99172g/mol
• Monoisotopic Mass: 249.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine (CAS No: 2228436-13-1)

2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228436-13-1, features a unique structural framework comprising a brominated pyridine moiety linked to a difluorinated propylamine group. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The presence of both bromine and fluorine substituents in the molecule imparts distinct electronic and steric properties, which can be leveraged to modulate the biological activity of the compound. The bromopyridine ring is a common pharmacophore in many bioactive molecules, often serving as a key interaction point with biological targets such as enzymes and receptors. Meanwhile, the difluoropropan-2-amine moiety introduces additional functional diversity, potentially enhancing the compound's solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to influence various physicochemical properties of molecules, including lipophilicity, metabolic stability, and pharmacokinetic behavior. The incorporation of fluorine into drug candidates has been associated with improved therapeutic efficacy and reduced side effects in several clinical settings. Given these advantages, 2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine represents an intriguing scaffold for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases with high selectivity and potency, it may be possible to develop novel anti-cancer agents. The bromopyridine moiety is particularly relevant here, as it has been shown to interact effectively with ATP-binding pockets in kinase enzymes. This interaction can be further optimized by incorporating fluorine atoms into the molecular structure.

Recent studies have highlighted the importance of fluorinated pyridines in the development of small-molecule inhibitors. For instance, fluorinated pyridines have been demonstrated to enhance binding affinity and reduce metabolic degradation in several kinase inhibitors. These findings suggest that 2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine could serve as a valuable building block for designing such inhibitors. Additionally, the presence of both bromine and fluorine atoms provides multiple sites for chemical modification, allowing for fine-tuning of the compound's biological activity.

The synthesis of 2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine involves several key steps that highlight its complexity and synthetic challenge. The introduction of the bromopyridine ring typically requires halogenation reactions under controlled conditions to ensure regioselectivity. Subsequent functionalization with the difluoropropan-2-amine group demands careful consideration of reaction conditions to avoid unwanted side products. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis.

In conclusion,2-(3-bromopyridin-2-yl)-1,1-difluoropropan-2-amine (CAS No: 2228436-13-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug discovery make it an attractive scaffold for developing novel bioactive molecules. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics.